![molecular formula C20H23F2NO3 B5545550 N-(2,3-difluoro-4-methoxybenzyl)-3-(3-hydroxy-3-methylbutyl)benzamide](/img/structure/B5545550.png)
N-(2,3-difluoro-4-methoxybenzyl)-3-(3-hydroxy-3-methylbutyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "N-(2,3-difluoro-4-methoxybenzyl)-3-(3-hydroxy-3-methylbutyl)benzamide" falls into the category of benzamides, which are notable for their diverse range of biological activities and applications in medicinal chemistry. The synthesis and analysis of such compounds are crucial for exploring their potential uses in various fields, including pharmaceuticals and materials science.
Synthesis Analysis
The synthesis of complex benzamide derivatives often involves multi-step chemical reactions, starting from simple benzoic acid or its derivatives. For example, the synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, a compound with structural similarities, was achieved from 2,6-difluorobenzoic acid in a multi-step process (Wang et al., 2013). This example highlights the complexity and intricacy of synthesizing fluorinated benzamide derivatives.
Molecular Structure Analysis
The molecular structure of benzamide derivatives is often characterized using techniques such as X-ray diffraction. For instance, a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide was analyzed using X-ray single crystal diffraction, providing insights into its crystalline structure and molecular geometry (Demir et al., 2015).
Scientific Research Applications
Synthesis and Chemical Properties
Enantioselective Synthesis : A method for the enantioselective synthesis of piperidines from (S)-methylpyroglutamate showcases the preparation of N-methoxy-N-methylamide derivatives, highlighting techniques that may be relevant for synthesizing compounds with similar structures (Calvez, Chiaroni, & Langlois, 1998).
New Solventless Synthesis : The development of a new, solventless, metal-free synthesis method for the antiepileptic drug rufinamide and its analogues demonstrates innovative approaches to creating benzamide derivatives, potentially applicable to related compounds (Bonacorso, Moraes, Luz, Quintana, Zanatta, & Martins, 2015).
Potential Applications
Histone Deacetylase Inhibition : Research on 5-aroylindolyl-substituted hydroxamic acids, including a compound with potent inhibitory selectivity against histone deacetylase 6 (HDAC6), suggests therapeutic potential for Alzheimer's disease by decreasing tau protein phosphorylation and aggregation (Lee et al., 2018).
Antimicrobial Agents : Fatty acid-derived 4-methoxybenzylamides have been synthesized and evaluated as antimicrobial agents, indicating the potential of benzamide derivatives in addressing bacterial and fungal infections (Nengroo, Ahmad, Tantary, Ganie, & Shah, 2021).
properties
IUPAC Name |
N-[(2,3-difluoro-4-methoxyphenyl)methyl]-3-(3-hydroxy-3-methylbutyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23F2NO3/c1-20(2,25)10-9-13-5-4-6-14(11-13)19(24)23-12-15-7-8-16(26-3)18(22)17(15)21/h4-8,11,25H,9-10,12H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKQAGRIIDUNHNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC(=CC=C1)C(=O)NCC2=C(C(=C(C=C2)OC)F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-difluoro-4-methoxybenzyl)-3-(3-hydroxy-3-methylbutyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.